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CAS No.: 132966-45-1
Cat. No.: B1180145
Get Quote
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For Immediate Implementation: This document provides crucial safety and logistical protocols
for all laboratory personnel handling recombinant Tyrosine Kinase 2 (TYK2) protein. Adherence
to these guidelines is essential for ensuring personal safety, maintaining experimental integrity,
and preventing environmental contamination.

Researchers, scientists, and drug development professionals working with TYK2 protein must
be fully versed in the potential hazards and the necessary precautions. While specific toxicity
data for recombinant TYK2 is not extensively documented, it is classified as causing mild skin
irritation (Category 3) and eye irritation (Category 2B)[1]. Therefore, treating it with appropriate
caution as a potentially hazardous substance is imperative. The primary risks associated with
handling the lyophilized powder form include inhalation of fine particles and irritation upon skin
or eye contact.

Personal Protective Equipment (PPE): A Multi-
Faceted Defense

The consistent and correct use of Personal Protective Equipment (PPE) is the primary defense
against accidental exposure. The required level of PPE is dictated by the specific laboratory
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activity being performed.

Laboratory Activity

Recommended Personal
Protective Equipment

Rationale

Receiving and Inspection

Disposable nitrile gloves, Lab
coat, Safety glasses with side

shields

Protects against potential
external contamination of

packaging.

Weighing and Aliquoting
(Lyophilized Powder)

Disposable nitrile gloves
(double-gloving
recommended), Lab coat,
Chemical splash goggles, N95

or higher rated respirator

Minimizes risk of inhaling fine
particles and prevents eye and
skin contact. Work should be
conducted in a chemical fume
hood or a designated

ventilated area[1].

Reconstitution (Lyophilized

Powder to Liquid)

Disposable nitrile gloves, Lab
coat, Safety glasses with side

shields

Protects against splashes of

the dissolving protein solution.

Handling Liquid Protein

Solutions (e.g., in assays)

Disposable nitrile gloves, Lab
coat, Safety glasses with side

shields

Standard protection for
handling solutions of non-
volatile, potentially irritating

substances.

Spill Cleanup (Powder)

Chemical-resistant gloves, Lab
coat, Chemical splash
goggles, N95 or higher rated

respirator

Provides enhanced protection
during cleanup of potentially

airborne powder.

Spill Cleanup (Liquid)

Chemical-resistant gloves, Lab

coat, Chemical splash goggles

Protects against splashes and
direct contact with the spilled

material.

Waste Disposal

Disposable nitrile gloves, Lab
coat, Safety glasses with side

shields

Standard protection for
handling sealed waste

containers.

Standard Operating Procedure for TYK2 Protein
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A systematic approach to handling TYK2 protein from receipt to disposal is crucial for

maintaining a safe laboratory environment.

Receiving and Storage

Inspection: Upon receipt, visually inspect the exterior of the package for any signs of
damage or leakage. If compromised, do not open and consult your institution's
Environmental Health and Safety (EHS) office.

Storage of Lyophilized Protein: Store the lyophilized TYK2 protein at -70°C or as specified
on the manufacturer's data sheet[1]. The container should be tightly sealed and stored in a
designated and clearly labeled area.

Storage of Reconstituted Protein: For reconstituted protein solutions, it is recommended to
prepare single-use aliquots to avoid repeated freeze-thaw cycles. Store these aliquots at
-70°C or as recommended by the supplier[1].

Handling and Experimental Use

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by decontaminating the area and ensuring all required materials are within reach.

Weighing and Reconstitution: When working with the lyophilized powder, always handle it
within a certified chemical fume hood or a powder containment hood to prevent inhalation of
airborne particles. To reconstitute, allow the vial to equilibrate to room temperature in a
desiccator to prevent condensation. Slowly add the recommended sterile solvent to the vial,
avoiding splashing. Gently swirl or pipette to dissolve; do not vortex vigorously as this can
denature the protein.

Experimental Procedures: When using the reconstituted TYK2 protein solution, always wear
the appropriate PPE. Handle solutions gently to avoid the creation of aerosols. All
procedures should be performed over a disposable absorbent bench protector.

Spill and Exposure Procedures

Small Liquid Spill:

o Alert others in the immediate area.
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o Wearing appropriate PPE, cover the spill with absorbent material.

o Gently collect the saturated absorbent material and place it in a sealed container for
hazardous waste disposal.

o Clean the spill area with a suitable disinfectant or detergent, followed by a water rinse.

e Small Powder Spill:

o

Avoid creating dust. Do not sweep with a dry brush.

[¢]

Gently cover the spill with damp absorbent paper towels to wet the powder.

[¢]

Carefully wipe up the material and place it in a sealed container for hazardous waste
disposal.

[e]

Clean the spill area with a suitable disinfectant or detergent, followed by a water rinse.
e Large Spill (Liquid or Powder):

o Evacuate the immediate area and alert others.

o Contact your institution's EHS office immediately.

o Restrict access to the area until cleanup has been completed by trained personnel.

» Accidental Exposure:

o

Skin Contact: Immediately wash the affected area with soap and copious amounts of
water for at least 15 minutes. Remove any contaminated clothing.

o Eye Contact: Immediately flush the eyes with a gentle stream of lukewarm water for at
least 15 minutes, holding the eyelids open[1]. Seek medical attention.

o Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.
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Disposal Plan

Proper containment and disposal of waste contaminated with TYK2 protein are essential to
prevent accidental exposure and environmental contamination.

o Solid Waste: All disposables that have come into contact with TYK2 protein (e.g., pipette
tips, tubes, gloves, absorbent pads) should be collected in a designated, clearly labeled,
leak-proof hazardous waste container.

» Liquid Waste: Collect all liquid waste containing TYK2 protein in a sealed, shatter-resistant,
and clearly labeled hazardous waste container. Do not dispose of this waste down the drain.

» Final Disposal: All hazardous waste must be disposed of through your institution's EHS
department in accordance with local, state, and federal regulations.

Visual Guides for Safety and Procedures

To further clarify the safety protocols, the following diagrams illustrate key decision-making and
procedural workflows.
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Start: Handling TYK2 Protein

Identify the task:
- Weighing Powder
- Reconstitution
- Liquid Handling
- Spill Cleanup

Is the protein in
lyophilized powder form?

Yes

Is it a spill cleanup?

itaspill cleanup?

Required PPE:
- Double Nitrile Gloves
- Lab Coat

No

<

es (Powder) Yes (Liquid) &8 Chemical Splash Goggles

- N95 Respirator
(Work in Fume Hood)

; ) Required PPE: : .
REEUEL] 1P = - Chemical-Resistant Gloves REENEL) [PIP=:

- l\'“}‘rgﬁ gfz;ltes - Chemi(;alfasb I(;ZﬁtGo les - Chemlcﬁ?ﬁs&}?{n Gloves
- Safety Glasses P 99 - Chemical Splash Goggles

- N95 Respirator

Proceed with Task Safely

Click to download full resolution via product page

PPE selection workflow for handling TYK2 protein.
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f Doffing (Taking Off) PPE A
1. Gloves
[Donning (Pu¢ing On) PPE ) i
1. Lab Coat 2. Goggles / Face Shield
2. Respirator (if required) 3. Lab Coat
3. Goggles / Face Shield 4. Respirator (if used)
i - J
A A
4. Gloves (over cuffs) @Hands Thoroughly
- J

Click to download full resolution via product page

Procedural flow for donning and doffing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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